Cas no 20764-96-9 (2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-diethoxy-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-diethoxy-
• CAS No: 20764-96-9
• MF: C₁₀H₁₀Cl₂O₄
• MW: 265.090001583099
• CID: 288002
• PubChem ID: 274837
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-diethoxy-
• 2,5-Diaethoxy-3,6-dichlor-[1,4]benzochinon
• 2,5-Dichlor-3,6-diaethoxybenzochinon
• 2,5-Dichloro-3,6-diethoxy-1,4-benzoquinone
• 2,5-Dichloro-3,6-diethoxy-2,5-cyclohexadiene-1,4-dione
• 2,5-diethoxy-3,6-dichloro-[1,4]benzoquinone
• 2,5-diethoxy-3,6-dichloro-1,4-benzoquinone
• 3,6-Dichlor-2,5-diethoxy-benzochinon-(1,4)
• 2,5-dichloro-3,6-diethoxycyclohexa-2,5-diene-1,4-dione
• NSC121153
• SCHEMBL12137192
• NSC-121153
• DTXSID80942974
• 20764-96-9

• Inchi： 1S/C10H10Cl2O4/c1-3-15-9-5(11)8(14)10(16-4-2)6(12)7(9)13/h3-4H2,1-2H3
• InChI Key： IXCUULHJQDWEKS-UHFFFAOYSA-N
• SMILES： ClC1C(C(=C(C(C=1OCC)=O)Cl)OCC)=O

Computed Properties

• Exact Mass: 263.9957
• Monoisotopic Mass: 263.9956142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 2.11200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones